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Compound of Interest

Compound Name: VU 0365114

Cat. No.: B15620989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of

stock solutions of VU 0365114, a selective positive allosteric modulator of the M5 muscarinic

acetylcholine receptor, which has been identified as a potent microtubule-destabilizing agent

with anticancer properties.[1][2] Adherence to these guidelines is crucial for ensuring

experimental reproducibility and accuracy.

Physicochemical Properties and Solubility
A comprehensive understanding of the physicochemical characteristics of VU 0365114 is

fundamental for its effective use in research. The key properties are summarized in the table

below.
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Property Value Source(s)

Molecular Weight 397.35 g/mol [1]

Chemical Formula C₂₂H₁₄F₃NO₃ [1]

Appearance Solid [1]

Purity ≥98% (HPLC) [1]

Solubility

In DMSO
79 mg/mL (approximately

198.81 mM)
[1]

In Ethanol 10 mg/mL [1]

In Water Insoluble [1]

Experimental Protocols
This section details the step-by-step methodology for preparing a 10 mM stock solution of VU
0365114 in Dimethyl Sulfoxide (DMSO). This concentration is a widely used starting point for

creating serial dilutions for various assays.[1]

Materials:

VU 0365114 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile 1.5 mL microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM VU 0365114 Stock Solution in DMSO:
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Calculate the required mass of VU 0365114: To prepare 1 mL of a 10 mM stock solution,

3.97 mg of VU 0365114 is required.[1]

Weighing VU 0365114: On a calibrated analytical balance, carefully weigh approximately

3.97 mg of VU 0365114 powder and transfer it to a sterile 1.5 mL microcentrifuge tube.[1]

Dissolving in DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing

the VU 0365114 powder.[1]

Ensuring Complete Dissolution: Tightly cap the tube and vortex the solution for 1-2 minutes

until the compound is fully dissolved. If necessary, brief sonication or gentle warming (not

exceeding 40°C) can be used to aid dissolution. Visually inspect the solution to confirm the

absence of any solid particles.[1]

Storage of the Stock Solution: For long-term storage, it is recommended to create smaller,

single-use aliquots (e.g., 20 µL) in sterile, light-protected microcentrifuge tubes. Store these

aliquots at -80°C for up to one year or at -20°C for up to one month. It is important to avoid

repeated freeze-thaw cycles.[1]

Safety Precautions:

Standard laboratory safety practices should be strictly followed when handling VU 0365114
and DMSO.

Visualizations
To further elucidate the experimental process and the compound's mechanism of action, the

following diagrams are provided.
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Workflow for VU 0365114 Stock Solution Preparation
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Caption: Workflow for preparing a VU 0365114 stock solution.
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VU 0365114 Mechanism of Action: Microtubule Destabilization
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Caption: Signaling pathway of VU 0365114 as a microtubule destabilizer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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